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Compound of Interest

Compound Name: Omeprazole-magnesium

Cat. No.: B10761632 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Omeprazole-magnesium, a common proton pump inhibitor.

Adherence to these protocols is critical to mitigate risks and ensure the integrity of your

research.

Hazard Identification and Classification
Omeprazole-magnesium is classified as harmful if swallowed and may cause an allergic skin

reaction.[1][2][3][4][5][6] It is also recognized as being harmful to aquatic life with long-lasting

effects.[1][2][3][5][6] The primary routes of exposure are inhalation, ingestion, and skin or eye

contact.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed.[2] The following table summarizes the recommended PPE for

handling Omeprazole-magnesium.
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PPE Category Specification Rationale

Hand Protection

Nitrile or latex/nitrile rubber

gloves (powder-free

recommended). Consider

double gloving.

Prevents skin contact and

potential absorption.[7]

Change gloves frequently,

especially if contaminated.

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.

Protects eyes from dust

particles and splashes.[1][2][7]

[8]

Skin and Body Protection

Impermeable protective

clothing or a lab coat (long-

sleeved and closing in the

back is recommended).

Protective shoe covers may

also be necessary.

Minimizes skin exposure.[1][7]

[8]

Respiratory Protection

A NIOSH/MSHA-approved

respirator (e.g., N-95 or N-100

particle mask) is necessary if

dust formation is likely or

ventilation is inadequate. A full-

face respirator may be

required if exposure limits are

exceeded.[1][2][7][8]

Prevents inhalation of airborne

particles.[7]

Quantitative Exposure Limits and Physicochemical Data
The following table provides key quantitative data for Omeprazole-magnesium.
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Parameter Value Reference

Occupational Exposure Limit

(OEL)

0.5 mg/m³ (8-hour Time-

Weighted Average)
[2]

Boiling Point 600°C at 760 mmHg [1]

Flash Point 316.7°C [1]

Solubility

Very slightly soluble in water,

sparingly soluble in methanol,

practically insoluble in

heptane.

[1]

Oral LD50 (Rat) 2210 mg/kg [9]

Operational Plan: Safe Handling and Disposal
A systematic approach to handling and disposal is crucial for laboratory safety. The following

workflow and emergency procedures provide step-by-step guidance.

Standard Handling and Disposal Workflow
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Standard Handling and Disposal Workflow for Omeprazole-Magnesium

Preparation
- Don PPE

- Ensure proper ventilation (fume hood)
- Verify emergency equipment accessibility

Handling
- Weigh/transfer carefully to avoid dust

- Use non-sparking tools

Experimental Work

Decontamination
- Clean work area

- Decontaminate reusable glassware

Waste Disposal
- Segregate as hazardous waste

- Place in a labeled, sealed container

Final Cleanup
- Doff PPE

- Wash hands thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response for Omeprazole-Magnesium Incidents

Spill or Exposure Occurs

Evacuate Area
(if necessary)

Large Spill

Don Appropriate PPE

Small Spill / Exposure Administer First Aid

Personnel Exposure

Contain Spill
- Avoid dust generation

- Use absorbent material

Clean Up
- Collect material into hazardous waste container

Decontaminate Area

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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